Cas no 3400-31-5 ( )
structure
Product Name:
CAS No:3400-31-5
MF:C8H8ClNO
MW:169.608221054077
MDL:MFCD00032667
CID:918657
PubChem ID:347959
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-N-methylbenzamide
- NSC406902
- 3400-31-5
- MFCD00032667
- Z32016283
- 2-chloro-N-methyl-benzamide
- N-methyl-o-chlorbenzamid
- N-methyl-2-chlorobenzamide
- DTXSID00324516
- SCHEMBL883582
- Benzamide, 2-chloro-N-methyl-
- DB-093755
- AKOS008933452
- NSC-406902
-
-
- MDL: MFCD00032667
- Inchi: 1S/C8H8ClNO/c1-10-8(11)6-4-2-3-5-7(6)9/h2-5H,1H3,(H,10,11)
- InChI Key: ITXNDDPDABTCBO-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1C(NC)=O
Computed Properties
- Exact Mass: 169.02954
- Monoisotopic Mass: 169.0294416g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 29.1
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB348105-1 g |
2-Chloro-N-methylbenzamide; . |
3400-31-5 | 1g |
€109.80 | 2022-08-31 | ||
| abcr | AB348105-5 g |
2-Chloro-N-methylbenzamide; . |
3400-31-5 | 5g |
€288.50 | 2022-08-31 | ||
| eNovation Chemicals LLC | Y1260744-1g |
2-chloro-N-methyl-benzamide |
3400-31-5 | 98% | 1g |
$180 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1260744-5g |
2-chloro-N-methyl-benzamide |
3400-31-5 | 98% | 5g |
$355 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1260744-25g |
2-chloro-N-methyl-benzamide |
3400-31-5 | 98% | 25g |
$1070 | 2024-06-07 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H56910-250mg |
2-Chloro-N-methylbenzamide, 97% |
3400-31-5 | 97% | 250mg |
¥3352.00 | 2023-03-01 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H56910-1g |
2-Chloro-N-methylbenzamide, 97% |
3400-31-5 | 97% | 1g |
¥10732.00 | 2023-03-01 | |
| abcr | AB348105-1g |
2-Chloro-N-methylbenzamide; . |
3400-31-5 | 1g |
€109.80 | 2024-04-17 | ||
| abcr | AB348105-5g |
2-Chloro-N-methylbenzamide; . |
3400-31-5 | 5g |
€288.50 | 2024-04-17 | ||
| 1PlusChem | 1P007ICE-1g |
2-chloro-N-methyl-benzamide |
3400-31-5 | 98% | 1g |
$57.00 | 2025-02-22 |
Related Literature
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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